Dihydrodaidzein

• CAS No.: 17238-05-0
• Product Name: Dihydrodaidzein
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 7-hydroxy-3-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C15H12O4/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-7,13,16-17H,8H2
• Standard InChIKey: JHYXBPPMXZIHKG-UHFFFAOYSA-N
• SMILES: C1C(C(=O)C2=C(O1)C=C(C=C2)O)C3=CC=C(C=C3)O
• Canonical SMILES: C1C(C(=O)C2=C(O1)C=C(C=C2)O)C3=CC=C(C=C3)O
• Melting Point: 250°C
• Physical Description: Solid
• Description: Dihydrodaidzein is a hydroxyisoflavanone that is isoflavanone carrying two hydroxy substituents located at positions 4' and 7. Dihydrodaidzein is an active metabolite of daidzein. It has vasodilatory action on rat isolated aortic rings. It stimulates the estrogen receptor-dependent growth of breast cancer MCF-7 cells at micromolar concentrations. Dihydrodaidzein is produced by the metabolism of daidzein in colonic bacteria and may be further metabolized to various bioactive compounds, including equol .Outside of the human body, Dihydrodaidzein has been detected in several different foods, such as cloves, agars, ohelo berries, greenthread tea, and mexican groundcherries. This could make dihydrodaidzein a potential biomarker for the consumption of these foods.
• Synonyms: 2,3-Dihydro-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; 4',7-Dihydroxyisoflavanone; (+/-)-Dihydrodaidzein
• Reference: 1. Tsen SY, Tan XY, Tan YM, Yan BY, Loke WM. Relative Inhibitions of 5-Lipoxygenase and Myeloperoxidase and Free-Radical Scavenging Activities of Daidzein, Dihydrodaidzein, and Equol. J Med Food. 2016 Jun;19(6):543-8. doi: 10.1089/jmf.2015.3557. Epub 2016 Mar 30. PMID: 27027338.; ; 2. Kim JS, Lee H, Nirmala FS, Jung CH, Kim MJ, Jang YJ, Ha TY, Ahn J. Dihydrodaidzein and 6-hydroxydaidzein mediate the fermentation-induced increase of antiosteoporotic effect of soybeans in ovariectomized mice. FASEB J. 2019 Mar;33(3):3252-3263. doi: 10.1096/fj.201800953R. Epub 2018 Oct 30. PMID: 30376359.; ; 3. Lee PG, Kim J, Kim EJ, Jung E, Pandey BP, Kim BG. P212A Mutant of Dihydrodaidzein Reductase Enhances (S)-Equol Production and Enantioselectivity in a Recombinant Escherichia coli Whole-Cell Reaction System. Appl Environ Microbiol. 2016 Jan 22;82(7):1992-2002. doi: 10.1128/AEM.03584-15. PMID: 26801575; PMCID: PMC4807523.; ; 4. Kobayashi S, Shinohara M, Nagai T, Konishi Y. Transport mechanisms for soy isoflavones and microbial metabolites dihydrogenistein and dihydrodaidzein across monolayers and membranes. Biosci Biotechnol Biochem. 2013;77(11):2210-7. doi: 10.1271/bbb.130404. Epub 2013 Nov 7. PMID: 24200780.; ; 5. Shimada Y, Takahashi M, Miyazawa N, Abiru Y, Uchiyama S, Hishigaki H. Identification of a novel dihydrodaidzein racemase essential for biosynthesis of equol from daidzein in Lactococcus sp. strain 20-92. Appl Environ Microbiol. 2012 Jul;78(14):4902-7. doi: 10.1128/AEM.00410-12. Epub 2012 May 11. PMID: 22582059; PMCID: PMC3416379.
• PubChem Compound: 176907
• Last Modified: Nov 11 2021